![molecular formula C19H18FN3O3 B5607544 N-[3-(acetylamino)phenyl]-1-(4-fluorophenyl)-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B5607544.png)
N-[3-(acetylamino)phenyl]-1-(4-fluorophenyl)-5-oxo-3-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-[3-(acetylamino)phenyl]-1-(4-fluorophenyl)-5-oxo-3-pyrrolidinecarboxamide and related compounds involves complex organic synthesis pathways. For example, compounds with similar structures have been synthesized through multi-component reactions, nucleophilic substitution, and ester hydrolysis, demonstrating the diverse methodologies applied in the synthesis of such complex molecules (Zhou et al., 2021).
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been characterized using techniques like NMR, FT-IR, and X-ray diffraction. These analyses reveal the planarity of the molecule except for certain rings which adopt specific conformations, such as the pyrrolidin ring adopting an envelope conformation, influencing the compound's reactivity and interaction potential (Sharma et al., 2013).
Chemical Reactions and Properties
Chemical reactions involving this compound derivatives often include nucleophilic substitutions and reactions under specific conditions such as microwave-assisted synthesis. These processes yield various derivatives, showcasing the chemical versatility and reactivity of the core structure (Ghazzali et al., 2012).
Physical Properties Analysis
The physical properties of compounds like this compound are significant for their application in medicinal chemistry. Properties such as solubility, crystallinity, and melting point are determined through various analytical techniques, providing insights into the compound's behavior in different environments and under various conditions.
Chemical Properties Analysis
The chemical properties of this compound derivatives, including their reactivity, stability, and interaction with biological molecules, are crucial for their potential therapeutic applications. Studies involving molecular docking and computational chemistry methods offer valuable information on these interactions, helping to predict the compound's behavior in biological systems (Almutairi et al., 2018).
properties
IUPAC Name |
N-(3-acetamidophenyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3O3/c1-12(24)21-15-3-2-4-16(10-15)22-19(26)13-9-18(25)23(11-13)17-7-5-14(20)6-8-17/h2-8,10,13H,9,11H2,1H3,(H,21,24)(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNWZWDQSNFZRMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)NC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.